Cyclobutyl(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)methanone

• IUPAC Name: cyclobutyl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone
• InChI: InChI=1S/C15H17F3N2O2/c16-15(17,18)11-4-6-19-13(8-11)22-12-5-7-20(9-12)14(21)10-2-1-3-10/h4,6,8,10,12H,1-3,5,7,9H2
• InChI Key: ATXWBPLUMKYNDM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(=O)N2CCC(C2)OC3=NC=CC(=C3)C(F)(F)F
• Molecular Formula: C15H17F3N2O2
• Molecular Weight: 314.30 g/mol

Description

The compound appears to contain a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The compound also contains a trifluoromethyl group attached to a pyridine ring, which is a common motif in medicinal chemistry.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine compounds are typically synthesized through ring construction from different cyclic or acyclic precursors. The trifluoromethyl group can be introduced through various methods, including direct fluorination.

Molecular Structure Analysis

The pyrrolidine ring in this compound is likely to contribute to the stereochemistry of the molecule and increase its three-dimensional coverage due to the non-planarity of the ring. The trifluoromethyl group attached to the pyridine ring may also influence the compound’s physicochemical properties.